Cas no 2816913-17-2 (7-Bromo-6-chloro-5-fluoro-1H-indole)

• Product Name: 7-Bromo-6-chloro-5-fluoro-1H-indole
• CAS No: 2816913-17-2
• MF: C₈H₄BrClFN
• MW: 248.479463577271
• CID: 6801311
• PubChem ID: 170356582
• Update Time: 2024-11-08

7-Bromo-6-chloro-5-fluoro-1H-indole Chemical and Physical Properties

Names and Identifiers

• G90466
• 7-Bromo-6-chloro-5-fluoro-1H-indole
• SCHEMBL26693256
• 2816913-17-2

• Inchi： 1S/C8H4BrClFN/c9-6-7(10)5(11)3-4-1-2-12-8(4)6/h1-3,12H
• InChI Key： QRHSMLQTWARTSO-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=CC2C=CNC=21)F)Cl

Computed Properties

• Exact Mass: 246.91997g/mol
• Monoisotopic Mass: 246.91997g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 15.8Ų